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For Researchers, Scientists, and Drug Development Professionals

Introduction
Bismuth-207 (²⁰⁷Bi) is a radioactive isotope of bismuth with a relatively long half-life, making it

a subject of interest in various scientific fields, including nuclear physics and potentially for

specialized applications in medicine. This technical guide provides an in-depth overview of the

isotopic data of Bismuth-207 and its nuclear isomer, Bismuth-207m. It is intended to serve as

a comprehensive resource for researchers, scientists, and professionals in drug development

who require detailed information on the nuclear properties, decay characteristics, and

experimental methodologies associated with this isotope.

Isotopic and Nuclear Data
Bismuth-207 is characterized by its specific nuclear properties, which are summarized in the

tables below. This data is crucial for understanding its behavior and for practical applications in

experimental research.
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General Properties of Bismuth-207
Property Value

Atomic Number (Z) 83

Mass Number (A) 207

Neutron Number (N) 124

Atomic Mass 206.9784552 ± 0.0000038 amu[1]

Mass Excess -20.0546 MeV[2][3]

Nuclear Binding Energy 1625.88248057 MeV[2][3]

Spin and Parity 9/2-[1][2]

Half-Life 31.55 ± 0.04 years[2]

Decay Properties of Bismuth-207
Bismuth-207 decays primarily through electron capture to Lead-207 (²⁰⁷Pb), with a small

fraction undergoing positron emission (β+ decay).[4][5] The decay is accompanied by the

emission of gamma rays and X-rays.

Decay Mode Probability
Decay Energy (Q-
value)

Daughter Nuclide

Electron Capture (EC)

/ β+
100%

2.3974 ± 0.0026

MeV[2]
²⁰⁷Pb

Gamma and X-ray Emissions of Bismuth-207
The decay of Bismuth-207 to Lead-207 results in the emission of several characteristic

gamma rays and X-rays. The most prominent gamma emissions are detailed below.
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Energy (keV) Intensity per 100 Decays

569.702 97.74 ± 0.03[6]

1063.662 74.5 ± 0.2[6]

1770.237 6.87 ± 0.04[6]

897.8 0.121 ± 0.008[6]

1442.2 0.130 ± 0.003[6]

328.12 0.00067 ± 0.00008[6]

Nuclear Isomer: Bismuth-207m
Bismuth-207 has a nuclear isomer, Bismuth-207m (²⁰⁷ᵐBi), which is a metastable excited

state of the ²⁰⁷Bi nucleus.

Properties of Bismuth-207m
Property Value

Excitation Energy 2101.61 ± 0.16 keV[2][3]

Half-Life 182 ± 6 µs[2][3]

Spin and Parity 21/2+[2][3]

Decay Mode Isomeric Transition (IT)

Production of Bismuth-207
Bismuth-207 is not a naturally occurring isotope.[7] It is artificially produced, most commonly

through the proton bombardment of a natural lead target.[8][9] The production process involves

the dissolution of the target and subsequent ion exchange to isolate the Bismuth-207.[8][9]

Another documented production method involves the spallation of tantalum with high-energy

protons.[10] Nuclear reactions that can produce Bismuth-207 include Pb-206(d,n)Bi-207, Pb-

207(d,2n)Bi-207, and Pb-208(d,3n)Bi-207.[4]

Experimental Protocols
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The study of Bismuth-207 and its decay products relies on various spectroscopic techniques.

The following sections detail the methodologies for key experiments.

Gamma Spectroscopy of Bismuth-207
Objective: To identify and quantify the gamma rays emitted from a Bismuth-207 source.

Methodology:

Detector Setup: A high-purity germanium (HPGe) or a Thallium-activated sodium iodide

(NaI(Tl)) detector is used.[11][12] The detector is shielded to reduce background radiation.

Source Placement: The Bismuth-207 source is placed at a defined distance from the

detector to ensure reproducible counting geometry.

Data Acquisition: The detector output is connected to a multichannel analyzer (MCA) to

collect a gamma-ray spectrum. The acquisition time is set to obtain sufficient counts for

statistical accuracy.

Energy Calibration: The MCA is calibrated using standard radioactive sources with well-

known gamma-ray energies (e.g., ¹³⁷Cs, ⁶⁰Co, ²²Na).[13][14]

Spectrum Analysis: The collected spectrum is analyzed to identify the characteristic

photopeaks of Bismuth-207's decay products. The energy and net area (counts) of each

peak are determined. The net area is proportional to the intensity of the gamma ray.

Efficiency Calibration: The detector's efficiency as a function of energy is determined using a

set of calibrated gamma-ray sources. This allows for the calculation of the absolute emission

intensities.

Beta Spectroscopy of Bismuth-207
Objective: To measure the energy spectrum of the conversion electrons and positrons emitted

during the decay of Bismuth-207.

Methodology:
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Detector Setup: A semiconductor detector, such as a lithium-drifted silicon (Si(Li)) detector, is

used due to its excellent energy resolution for charged particles.[15] The detector and source

are placed in a vacuum chamber to minimize energy loss of the electrons in the air.

Data Acquisition: Similar to gamma spectroscopy, the detector signals are processed and

collected by an MCA.

Energy Calibration: The system is calibrated using sources that emit conversion electrons

with well-known energies.

Spectrum Analysis: The resulting spectrum will show peaks corresponding to the kinetic

energies of the internal conversion electrons from different atomic shells (K, L, M) and the

continuous spectrum of the positrons.[15] The conversion electron ratios (e.g., K/L) can be

determined from the areas of the corresponding peaks.[15]

Visualizations
Bismuth-207 Decay Scheme
The following diagram illustrates the decay scheme of Bismuth-207 to the stable Lead-207. It

shows the main decay path via electron capture and the subsequent gamma transitions from

the excited states of the Lead-207 nucleus.
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Bismuth-207 Decay Scheme

²⁰⁷Bi (9/2⁻)
Half-life = 31.55 y
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γ 1770.2 keV
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Click to download full resolution via product page

Caption: Decay scheme of Bismuth-207 to stable Lead-207.

Experimental Workflow for Gamma Spectroscopy
This diagram outlines the typical workflow for performing gamma spectroscopy on a Bismuth-
207 sample.
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Gamma Spectroscopy Workflow

Preparation

Data Acquisition

Analysis

Prepare ²⁰⁷Bi Source

Place Source &
Acquire Spectrum (MCA)

Setup Shielded
HPGe/NaI(Tl) Detector

Energy & Efficiency
Calibration

Identify Photopeaks

Determine Energy &
Intensity of Gamma Rays

Click to download full resolution via product page

Caption: Workflow for Bismuth-207 gamma spectroscopy.

Applications and Relevance in Research and Drug
Development
While Bismuth-207 itself does not have direct therapeutic applications, its well-characterized

decay scheme and long half-life make it a useful calibration source for gamma-ray detectors.

Accurate calibration is fundamental in many areas of research, including environmental

monitoring, nuclear security, and in the development and quality control of

radiopharmaceuticals.

Bismuth compounds, in general, have established roles in medicine, particularly for treating

gastrointestinal disorders.[16] For instance, bismuth subsalicylate is the active ingredient in

several over-the-counter medications for indigestion and diarrhea.[16][17] Research is also
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ongoing into the antimicrobial and anti-cancer properties of various bismuth complexes.[16]

Understanding the nuclear properties of bismuth isotopes is a foundational aspect of the

broader field of medicinal inorganic chemistry. While stable bismuth (²⁰⁹Bi) is primarily used in

these applications, knowledge of its radioactive isotopes is pertinent for a comprehensive

understanding of the element's behavior and for specialized research applications. For

example, radioisotopes of bismuth are being investigated for targeted alpha therapy (TAT).[18]

Conclusion
Bismuth-207 is a valuable isotope for scientific research, primarily due to its well-defined

gamma emissions and long half-life, which make it an excellent calibration standard. This guide

has provided a comprehensive summary of its isotopic data, the properties of its nuclear

isomer, and the experimental protocols for its characterization. The detailed information and

visualizations presented herein are intended to support researchers, scientists, and drug

development professionals in their work with this and other related isotopes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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